(Z)-N-(3-ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C18H15FN2O3S/c1-2-21-16-11(19)6-5-9-15(16)25-18(21)20-17(22)14-10-23-12-7-3-4-8-13(12)24-14/h3-9,14H,2,10H2,1H3
• InChI Key: RCXKFHJWEUKXPA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2SC1=NC(=O)C3COC4=CC=CC=C4O3)F
• Molecular Formula: C18H15FN2O3S
• Molecular Weight: 358.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "(Z)-N-(3-ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide" often involves complex reactions including cyclization, carbonylation, and substitution reactions. For instance, a synthesis route may involve tandem palladium-catalyzed oxidative aminocarbonylation-cyclization of precursor molecules under specific conditions to achieve the desired structure with a high degree of stereoselectivity, favoring the formation of Z isomers (Gabriele et al., 2006).

Molecular Structure Analysis

The molecular structure of such compounds is characterized using various spectroscopic techniques, including HRMS, 1H-NMR, 13C-NMR, HPLC, and DSC, to fully understand their configuration, isomerism, and tautomeric forms. These techniques help in identifying the unique structural features that contribute to the compound's reactivity and physical properties (Straniero et al., 2023).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Thiazoles are found in many drugs and have a wide range of biological activities.

Future Directions

Future research could explore the synthesis, reactivity, and biological activity of this compound. Given the interesting combination of functional groups, it could have potential applications in medicinal chemistry or materials science.